Isoamyl butyrate
Isoamyl butyrate
Natural occurrence: Melon, papaya, hop oil, grape brandy, bourbon whiskey, honey, jack fruit.
Isoamyl butyrate is the butanoate ester of isoamylol. It has a role as a metabolite. It derives from an isoamylol.
, also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Isoamyl butyrate is the butanoate ester of isoamylol. It has a role as a metabolite. It derives from an isoamylol.
, also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
106-27-4
VCID:
VC20985948
InChI:
InChI=1S/C9H18O2/c1-4-5-9(10)11-7-6-8(2)3/h8H,4-7H2,1-3H3
SMILES:
CCCC(=O)OCCC(C)C
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
Isoamyl butyrate
CAS No.: 106-27-4
Cat. No.: VC20985948
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Natural occurrence: Melon, papaya, hop oil, grape brandy, bourbon whiskey, honey, jack fruit. Isoamyl butyrate is the butanoate ester of isoamylol. It has a role as a metabolite. It derives from an isoamylol. , also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound. |
|---|---|
| CAS No. | 106-27-4 |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | 3-methylbutyl butanoate |
| Standard InChI | InChI=1S/C9H18O2/c1-4-5-9(10)11-7-6-8(2)3/h8H,4-7H2,1-3H3 |
| Standard InChI Key | PQLMXFQTAMDXIZ-UHFFFAOYSA-N |
| SMILES | CCCC(=O)OCCC(C)C |
| Canonical SMILES | CCCC(=O)OCCC(C)C |
| Boiling Point | 179.0 °C |
| Melting Point | -73.2 °C -73.2°C |
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